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A Comparative Study of the Lightfastness of Solvent Orange 62 and Similar Dyes

A Guide for Researchers and Formulation Scientists
This guide provides a comparative analysis of the lightfastness and other key performance

characteristics of Solvent Orange 62 and a selection of other commercially significant solvent

dyes. The information presented is intended to assist researchers, scientists, and professionals

in the drug development and materials science fields in selecting the appropriate colorants for

their specific applications, with a focus on long-term color stability upon exposure to light.

Introduction to Solvent Dyes and Lightfastness

Solvent dyes are a class of colorants that are soluble in organic solvents and are widely used

in various industrial applications, including inks, coatings, plastics, and wood stains.[1][2] A

critical performance parameter for these dyes is their lightfastness, which refers to the

resistance of a material to color change upon exposure to light.[3] This property is particularly

crucial for products that are expected to maintain their appearance over extended periods of

outdoor or indoor light exposure. The lightfastness of solvent dyes is typically evaluated using

the Blue Wool Scale, with ratings from 1 (very poor) to 8 (excellent).[4]

Comparative Performance Data

The following table summarizes the key performance characteristics of Solvent Orange 62 and

a selection of other metal-complex solvent dyes. Metal-complex dyes are known for their
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generally good stability.[1]

Dye Name C.I. Name CAS Number
Lightfastness
Rating (Blue
Wool Scale)

Heat
Resistance
(°C)

Solvent Orange

62

Solvent Orange

62
52256-37-8 7-8 160

Solvent Red 122 Solvent Red 122 12227-55-3 6-7 160

Solvent Yellow

82

Solvent Yellow

82
12227-67-7 7-8 190

Solvent Blue 70 Solvent Blue 70 12237-24-0 7-8 200

Solvent Black 27 Solvent Black 27 12237-22-8 7-8 160

Solubility Profile of Selected Dyes (g/L at 20°C)

Solvent
Solvent
Orange 62

Solvent Red
122

Solvent
Yellow 82

Solvent
Blue 70

Solvent
Black 27

Ethanol 100 100 400 200 60

MEK (Methyl

Ethyl Ketone)
500 400 500 300 500

1-methoxy-2-

propanol
200 300 500 500 200

N-propanol 50 50 500 500 50

2-

ethoxyethano

l

300 300 500 400 200

Ethyl Acetate 50 10 500 20 50

Toluene 50 30 500 50 20
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Experimental Protocol for Lightfastness Testing
(Based on ISO 105-B02)
This section outlines a detailed methodology for assessing the lightfastness of solvent dyes,

adapted from the internationally recognized ISO 105-B02 standard. This standard specifies the

procedures for determining the color fastness of textiles to artificial light, and its principles are

widely applied to the testing of dyes and pigments in various substrates.

1. Objective:

To determine the lightfastness of a solvent dye incorporated into a specific substrate (e.g., a

polymer film or a surface coating) by exposing it to a controlled artificial light source that

simulates natural daylight.

2. Materials and Apparatus:

Xenon Arc Lamp Apparatus: A weathering chamber equipped with a xenon arc lamp capable

of simulating the spectral power distribution of natural daylight (D65). The apparatus should

allow for the control of irradiance, temperature, and humidity.

Blue Wool References: A set of standardized blue wool fabrics with known lightfastness

ratings (from 1 to 8). These will be exposed alongside the test specimens to provide a basis

for grading.

Test Specimens: The solvent dye to be tested, incorporated into the desired substrate at a

specified concentration.

Control Specimen: An unexposed sample of the test specimen, which will be stored in the

dark for comparison.

Grey Scale for Assessing Change in Color: A standardized scale used to visually assess the

degree of color change between the exposed and unexposed portions of the specimens.

Specimen Holders: To mount the test and reference specimens for exposure.

Masking Material: Opaque material to cover a portion of the test specimens and Blue Wool

references, creating an unexposed area for comparison.
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3. Procedure:

Specimen Preparation:

Prepare the test specimens by incorporating the solvent dye into the chosen substrate

according to a standardized procedure. Ensure a uniform and consistent coloration.

Cut the specimens to a suitable size for mounting in the specimen holders.

Mount the test specimens and the Blue Wool references (typically grades 4-8 for high-

performance dyes) in the specimen holders.

Cover a portion of each test specimen and Blue Wool reference with the opaque masking

material.

Exposure Conditions:

Set the parameters of the xenon arc lamp apparatus according to the ISO 105-B02

standard for the desired exposure conditions (e.g., normal, extreme low humidity, or

extreme high humidity).

Typical conditions involve controlling the irradiance at a specific wavelength (e.g., 420

nm), the black standard temperature, and the relative humidity.

Exposure:

Place the mounted specimens in the xenon arc apparatus.

Initiate the exposure cycle. The duration of the exposure is determined by the fading of the

Blue Wool references.

Evaluation:

Periodically inspect the specimens and the Blue Wool references.

The test is complete when the color difference between the exposed and unexposed parts

of a specific Blue Wool reference reaches a certain grade on the Grey Scale (e.g., grade

4).
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Remove the test specimens from the apparatus.

Allow the specimens to condition in a standard atmosphere for at least 24 hours.

Visually assess the color change of the exposed portion of the test specimen against its

unexposed portion using the Grey Scale for Assessing Change in Color.

The lightfastness rating of the test specimen is the number of the Blue Wool reference that

shows a similar degree of fading.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the lightfastness testing protocol.
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Caption: Experimental workflow for determining the lightfastness of solvent dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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